4-[(3-Propan-2-yloxyphenyl)methylamino]cyclohexane-1-carboxylic acid

• IUPAC Name: 4-[(3-propan-2-yloxyphenyl)methylamino]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C17H25NO3/c1-12(2)21-16-5-3-4-13(10-16)11-18-15-8-6-14(7-9-15)17(19)20/h3-5,10,12,14-15,18H,6-9,11H2,1-2H3,(H,19,20)
• InChI Key: XJLBPWSZYSKTOI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1)CNC2CCC(CC2)C(=O)O
• Molecular Formula: C17H25NO3
• Molecular Weight: 291.4 g/mol

Description

4-[(3-Propan-2-yloxyphenyl)methylamino]cyclohexane-1-carboxylic acid, also known as NPC-06, is a novel compound that has been synthesized for scientific research purposes. It is a cyclic amino acid derivative that has shown potential in various biochemical and physiological studies.

Mechanism of Action

The exact mechanism of action of 4-[(3-Propan-2-yloxyphenyl)methylamino]cyclohexane-1-carboxylic acid is not fully understood, but it is believed to act on multiple pathways in the brain and body. It has been shown to increase the levels of certain neurotransmitters, such as acetylcholine and dopamine, which are important for cognitive function and motor control. Additionally, 4-[(3-Propan-2-yloxyphenyl)methylamino]cyclohexane-1-carboxylic acid has been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and nitric oxide synthase, which are involved in inflammation and pain.
Biochemical and Physiological Effects
4-[(3-Propan-2-yloxyphenyl)methylamino]cyclohexane-1-carboxylic acid has been found to have various biochemical and physiological effects, including antioxidant activity, anti-inflammatory effects, and neuroprotective effects. It has been shown to reduce the production of reactive oxygen species, which can cause cellular damage and contribute to neurodegenerative diseases. Additionally, 4-[(3-Propan-2-yloxyphenyl)methylamino]cyclohexane-1-carboxylic acid has been found to reduce the production of pro-inflammatory cytokines, which can contribute to chronic inflammation and pain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[(3-Propan-2-yloxyphenyl)methylamino]cyclohexane-1-carboxylic acid in lab experiments is its relatively low toxicity and high solubility in water. This makes it easier to administer and study in animal models. However, one of the limitations of 4-[(3-Propan-2-yloxyphenyl)methylamino]cyclohexane-1-carboxylic acid is its limited availability and high cost, which can make it difficult for researchers to obtain and use in their experiments.

Future Directions

There are several future directions for the study of 4-[(3-Propan-2-yloxyphenyl)methylamino]cyclohexane-1-carboxylic acid. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, 4-[(3-Propan-2-yloxyphenyl)methylamino]cyclohexane-1-carboxylic acid could be further studied for its potential use in the treatment of chronic pain and inflammation. Further research is also needed to fully understand the mechanism of action of 4-[(3-Propan-2-yloxyphenyl)methylamino]cyclohexane-1-carboxylic acid and to explore its potential use in other areas of medicine.
Conclusion
In conclusion, 4-[(3-Propan-2-yloxyphenyl)methylamino]cyclohexane-1-carboxylic acid is a novel compound that has shown potential in various scientific research studies. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of 4-[(3-Propan-2-yloxyphenyl)methylamino]cyclohexane-1-carboxylic acid in the field of medicine.

Synthesis Methods

4-[(3-Propan-2-yloxyphenyl)methylamino]cyclohexane-1-carboxylic acid is synthesized through a multi-step process that involves the reaction of 3-(propan-2-yloxy)benzyl chloride with cyclohexanone in the presence of a base to form the intermediate 4-[(3-propan-2-yloxyphenyl)methyl]cyclohexanone. This intermediate is then reduced using sodium borohydride to obtain 4-[(3-propan-2-yloxyphenyl)methyl]cyclohexanol, which is then treated with chloroacetyl chloride and triethylamine to form the final product, 4-[(3-Propan-2-yloxyphenyl)methylamino]cyclohexane-1-carboxylic acid.

Scientific Research Applications

4-[(3-Propan-2-yloxyphenyl)methylamino]cyclohexane-1-carboxylic acid has been used in various scientific research studies, particularly in the field of neuroscience. It has been shown to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. Additionally, 4-[(3-Propan-2-yloxyphenyl)methylamino]cyclohexane-1-carboxylic acid has been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammation.